2-methyl-3-{4-[2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline

• IUPAC Name: 2-methyl-3-[4-(2-pyrrolidin-1-ylpyrimidin-4-yl)piperazin-1-yl]quinoxaline
• InChI: InChI=1S/C21H25N7/c1-16-20(24-18-7-3-2-6-17(18)23-16)27-14-12-26(13-15-27)19-8-9-22-21(25-19)28-10-4-5-11-28/h2-3,6-9H,4-5,10-15H2,1H3
• InChI Key: LXQCUPGQRPFHLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N=C1N3CCN(CC3)C4=NC(=NC=C4)N5CCCC5
• Molecular Formula: C21H25N7
• Molecular Weight: 375.5 g/mol
• CAS No.: 2640819-62-9

Description

The compound “2-methyl-3-{4-[2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline” is a complex organic molecule that contains several functional groups, including a pyrrolidine ring, a pyrimidine ring, a piperazine ring, and a quinoxaline ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several heterocyclic rings. These rings would likely contribute to the compound’s physical and chemical properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the reagents used. The presence of several functional groups could allow for a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyrrolidine, pyrimidine, piperazine, and quinoxaline rings could affect its solubility, stability, and reactivity.

Scientific Research Applications

2-methyl-3-{4-[2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline has been studied for its potential applications in medicinal chemistry and pharmacology. In particular, this compound has been shown to possess a wide range of biological activities, including anti-inflammatory, anti-bacterial, and anti-cancer properties. In addition, this compound has been found to be a potent inhibitor of the enzyme acetylcholinesterase (AChE), making it a potential therapeutic agent for the treatment of Alzheimer’s disease and other neurological disorders.

Mechanism of Action

Target of Action

Similar compounds with a pyrrolidin-1-ylpyrimidine structure have been reported to interact with various targets such as the vanilloid receptor 1 , insulin-like growth factor 1 receptor , and various enzymes including phosphodiesterase type 5, isocitrate dehydrogenase 1, endothelin-converting enzyme 1, and vascular adhesion protein 1 . These targets play crucial roles in various biological processes, including pain perception, growth regulation, and enzymatic reactions.

Mode of Action

Compounds with similar structures are known to act as antagonists or modulators of their targets , which suggests that 2-methyl-3-{4-[2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline might interact with its targets in a similar manner, leading to changes in the activity of these targets.

Biochemical Pathways

For instance, inhibition of phosphodiesterase type 5 would affect the cyclic guanosine monophosphate (cGMP) pathway, while modulation of the insulin-like growth factor 1 receptor could impact growth and metabolic pathways .

Result of Action

Based on the targets it interacts with, it can be inferred that the compound could potentially influence cellular processes such as signal transduction, enzyme activity, and cell growth .

Advantages and Limitations for Lab Experiments

The use of 2-methyl-3-{4-[2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline in laboratory experiments has several advantages. Firstly, this compound is relatively easy to synthesize and is widely available. In addition, this compound is a potent inhibitor of AChE, which makes it an ideal tool for studying the effects of acetylcholine on the brain. However, there are some limitations to using this compound in laboratory experiments. For example, the exact mechanism of action of this compound is not yet fully understood, and the effects of long-term use of this compound on the body are not yet known.

Future Directions

The potential applications of 2-methyl-3-{4-[2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline are far-reaching, and there are many potential future directions for research. For example, further studies are needed to explore the exact mechanism of action of this compound and to better understand its biochemical and physiological effects. In addition, studies are needed to explore the potential therapeutic applications of this compound, such as its use in the treatment of Alzheimer’s disease and other neurological disorders. Finally, further research is needed to identify new synthetic routes for the synthesis of this compound and to develop new derivatives of this compound with improved biological activity.

Synthesis Methods

2-methyl-3-{4-[2-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline can be synthesized by a variety of methods, including a multi-step synthesis involving the condensation of 2-methyl-3-piperazin-1-ylquinoxaline with 4-[2-(pyrrolidin-1-yl)pyrimidin-4-yl]benzaldehyde. The first step of the synthesis involves the condensation of 2-methyl-3-piperazin-1-ylquinoxaline with 4-[2-(pyrrolidin-1-yl)pyrimidin-4-yl]benzaldehyde in the presence of a base, such as sodium hydroxide. The resulting product is then reacted with a mixture of acetic acid and acetic anhydride, followed by a reflux in acetic acid. The final product, this compound, is obtained after purification by column chromatography.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Biochemical Analysis

Biochemical Properties

It is known that pyrrolidine derivatives containing a pyrimidine ring often show significant pharmacological activity . They can act as antagonists of various receptors and modulate the activity of certain growth factors . They are also known to inhibit a wide range of enzymes .

Cellular Effects

Similar compounds have been shown to have antioxidative and antibacterial properties , and can influence cell cycle .

Molecular Mechanism

Similar compounds have been shown to interact with various biomolecules, leading to enzyme inhibition or activation, and changes in gene expression .